Cas no 758704-18-6 (methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate)

• Product Name: methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate
• CAS No: 758704-18-6
• MF: C₂₀H₂₂N₂O₇
• MW: 402.397885799408
• CID: 6401614
• PubChem ID: 3236868
• Update Time: 2025-06-09

methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate
• methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate
• methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate
• AKOS016186917
• CHEMBL1906460
• F1765-0084
• SR-01000115991
• SMR000020750
• SR-01000115991-1
• AKOS037496252
• MLS000043740
• 758704-18-6
• HMS2283N16
• AKOS002192867
• 4H-Pyrano[3,2-c]pyridine-3-carboxylic acid, 2-amino-5,6-dihydro-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-, methyl ester

• Inchi： 1S/C20H22N2O7/c1-9-6-11-15(19(23)22-9)14(16(18(21)29-11)20(24)28-5)10-7-12(25-2)17(27-4)13(8-10)26-3/h6-8,14H,21H2,1-5H3,(H,22,23)
• InChI Key： FFJWSMVBAUKGFO-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CC2OC(N)=C(C(OC)=O)C(C3=CC(OC)=C(OC)C(OC)=C3)C1=2

Computed Properties

• Exact Mass: 402.14270105g/mol
• Monoisotopic Mass: 402.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate

Comprehensive Overview of Methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate (CAS 758704-18-6)

The compound methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate (CAS 758704-18-6) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique pyrano[3,2-c]pyridine core, combined with multiple functional groups, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in multi-functional heterocyclic compounds, with search engine data revealing frequent queries about their synthetic methodologies and biological activities. The presence of both amino and ester functionalities in this molecule allows for diverse chemical modifications, making it a versatile intermediate in medicinal chemistry. The 3,4,5-trimethoxyphenyl moiety is particularly noteworthy, as similar structural elements are found in many bioactive natural products and FDA-approved drugs.

The pyrano[3,2-c]pyridine system represents an important class of oxygen-containing heterocycles, which have demonstrated various pharmacological properties in published studies. Current research hotspots include investigating its potential as a selective enzyme modulator or as a building block for fluorescence probes in biochemical assays. The compound's CAS 758704-18-6 identifier serves as a crucial reference point for researchers accessing chemical databases or ordering samples from commercial suppliers.

From a synthetic chemistry perspective, the preparation of methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate typically involves multi-step procedures that highlight modern green chemistry principles and atom economy. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, topics frequently searched by chemistry professionals in academic and industrial settings.

The pharmaceutical industry's growing focus on polypharmacology and multi-target drugs has increased the relevance of complex molecules like this one. Its structural features suggest potential interactions with various biological targets, though comprehensive structure-activity relationship studies would be necessary to fully explore its therapeutic potential. The presence of both hydrogen bond donors and acceptors in its molecular architecture makes it particularly interesting for drug design applications.

In material science applications, derivatives of pyrano[3,2-c]pyridine have shown promise as organic semiconductors or photovoltaic materials, connecting this compound to the booming field of renewable energy technologies. The trimethoxyphenyl substituent may contribute to interesting electronic properties that could be valuable in optoelectronic devices, a topic generating significant interest in materials science forums and publications.

Quality control and standardization of CAS 758704-18-6 present specific challenges due to its structural complexity. Current best practices involve rigorous HPLC purity analysis and spectroscopic verification, with analytical methods being a common search topic among quality assurance professionals. The compound's stability under various storage conditions is another area of practical importance for laboratory and industrial applications.

The intellectual property landscape surrounding methyl 2-amino-7-methyl-5-oxo-4-(3,4,5-trimethoxyphenyl)-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate and its derivatives is evolving, with patent searches revealing growing interest from both academic institutions and pharmaceutical companies. This reflects the broader trend of innovation in heterocyclic chemistry and the continuous search for novel bioactive scaffolds in drug discovery programs.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for organic synthesis intermediates. While not classified as hazardous, proper personal protective equipment and ventilation are recommended when working with this material, in line with general chemical safety principles that are frequently searched by laboratory personnel worldwide.

Future research directions for CAS 758704-18-6 may include exploration of its catalytic applications or development of more efficient synthetic routes using continuous flow chemistry techniques. The compound's structural complexity makes it an interesting case study for computational chemistry approaches to predict properties and reactivity, connecting to the growing field of in silico drug design.